Cas no 104640-62-2 (Propanoic acid, 2,3-dihydroxy-, phenylmethyl ester, (S)-)
104640-62-2 structure
Product Name:Propanoic acid, 2,3-dihydroxy-, phenylmethyl ester, (S)-
CAS No:104640-62-2
MF:C10H12O4
MW:196.199883460999
CID:1145007
Update Time:2024-07-26
Propanoic acid, 2,3-dihydroxy-, phenylmethyl ester, (S)- Chemical and Physical Properties
Names and Identifiers
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- Propanoic acid, 2,3-dihydroxy-, phenylmethyl ester, (S)-
- Propanoic acid, 2,3-dihydroxy-, phenylmethyl ester, (2S)-
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- Inchi: 1S/C10H12O4/c11-6-9(12)10(13)14-7-8-4-2-1-3-5-8/h1-5,9,11-12H,6-7H2/t9-/m0/s1
- InChI Key: RDONDBREQKWFBL-VIFPVBQESA-N
- SMILES: C(OCC1=CC=CC=C1)(=O)[C@@H](O)CO
Computed Properties
- Exact Mass: 196.07356
Experimental Properties
- Density: 1.272±0.06 g/cm3(Predicted)
- Boiling Point: 367.8±12.0 °C(Predicted)
- PSA: 66.76
- pka: 12.22±0.20(Predicted)
Propanoic acid, 2,3-dihydroxy-, phenylmethyl ester, (S)- Related Literature
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
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Yu Long,Bing Yuan,Jianrui Niu,Xin Tong,Jiantai Ma New J. Chem., 2015,39, 1179-1185
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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